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ADWX-1 ADWX-1 ADWX-1 is an optimised synthetic analog of the scorpion peptide BmKTx. ADWX-1 is known to block voltage-gated Kv1.3 channel with a high affinity (IC50 = 1.89 pM) and selectivity (340 fold greater affinity than for voltage-dependent ). ADWX-1 inhibits CD4+ CCR7– T-cell proliferation. ADWX-1 is an interesting therapeutic candidate to treat auto-immune disorders such as multiple sclerosis, type-1 diabetes, rheumatoid arthritis and psoriasis. This peptide is a valuable tool for studying the structure-function of Kv1.3 channel and auto-immunity pathways.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0197655
InChI:
SMILES:
Molecular Formula: C169H281N57O46S7
Molecular Weight: 4071.90 Da

ADWX-1

CAS No.:

Peptides

VCID: VC0197655

Molecular Formula: C169H281N57O46S7

Molecular Weight: 4071.90 Da

ADWX-1 -

Product Name ADWX-1
Molecular Formula C169H281N57O46S7
Molecular Weight 4071.90 Da
Appearance White lyophilized solidPurity rate: > 98%AA sequence: Val-Gly-Ile-Asn-Val-Lys-Cys7-Lys-His-Ser-Arg-Gln-Cys13-Leu-Lys-Pro-Cys17-Lys-Asp-Ala-Gly-Met-Arg-Phe-Gly-Lys-Cys27-Thr-Asn-Gly-Lys-Cys32-His-Cys34-Thr-Pro-Lys-OHDisulfide bonds between: Cys7-Cys27, Cys13-Cys32, Cys17-Cys34Length (aa): 37
Description ADWX-1 is an optimised synthetic analog of the scorpion peptide BmKTx. ADWX-1 is known to block voltage-gated Kv1.3 channel with a high affinity (IC50 = 1.89 pM) and selectivity (340 fold greater affinity than for voltage-dependent ). ADWX-1 inhibits CD4+ CCR7– T-cell proliferation. ADWX-1 is an interesting therapeutic candidate to treat auto-immune disorders such as multiple sclerosis, type-1 diabetes, rheumatoid arthritis and psoriasis. This peptide is a valuable tool for studying the structure-function of Kv1.3 channel and auto-immunity pathways.
Last Modified Aug 20 2021
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